Cas no 2227864-33-5 (methyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylthiophene-2-carboxylate)

• Product Name: methyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylthiophene-2-carboxylate
• CAS No: 2227864-33-5
• MF: C₁₀H₁₂O₅S
• MW: 244.264282226563
• CID: 6259208
• PubChem ID: 165712864
• Update Time: 2025-05-19

methyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylthiophene-2-carboxylate
• EN300-1755994
• 2227864-33-5
• methyl 3-[(1R)-1-hydroxy-3-methoxy-3-oxopropyl]thiophene-2-carboxylate

• Inchi： 1S/C10H12O5S/c1-14-8(12)5-7(11)6-3-4-16-9(6)10(13)15-2/h3-4,7,11H,5H2,1-2H3/t7-/m1/s1
• InChI Key： UIOBOINPDOPESJ-SSDOTTSWSA-N
• SMILES： S1C=CC(=C1C(=O)OC)[C@@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 244.04054465g/mol
• Monoisotopic Mass: 244.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 101Ų

Additional information on methyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylthiophene-2-carboxylate

Methyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylthiophene-2-carboxylate (CAS No. 2227864-33-5): A Comprehensive Overview

Methyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylthiophene-2-carboxylate, identified by its CAS number 2227864-33-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiophene family, a class of heterocyclic aromatic compounds known for their diverse biological activities and structural versatility. The unique structural features of this molecule, particularly the presence of a chiral center at the propylthiophene core and functional groups such as hydroxyl and methoxy, make it a valuable scaffold for the development of novel therapeutic agents.

The< strong> molecular structure of Methyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylthiophene-2-carboxylate encompasses a thiophene ring substituted with a propyl side chain that incorporates both hydroxyl and methoxy groups, along with a carboxylate ester at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in drug design. The chiral center at the propylthiophene moiety is particularly noteworthy, as it allows for the exploration of stereoselective synthesis and potentially enhanced pharmacological activity.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in various therapeutic areas, including anti-inflammatory, antimicrobial, anticancer, and antiviral treatments. The< strong> functional groups present in Methyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylthiophene-2-carboxylate contribute to its versatility, enabling modifications that can fine-tune its biological profile.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The< strong> thiophene core is a privileged scaffold in medicinal chemistry, frequently employed in the design of drugs due to its ability to interact with biological targets in multiple ways. The presence of both hydroxyl and methoxy groups provides opportunities for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing that the spatial arrangement of atoms can significantly influence a molecule's biological activity. The< strong> chiral center in Methyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylthiophene-2-carboxylate underscores this principle, as enantiomers or diastereomers derived from this compound could exhibit markedly different pharmacological effects. This has spurred research into efficient methods for stereoselective synthesis, which are crucial for developing enantiomerically pure drugs with optimal therapeutic profiles.

The< strong> carboxylate ester at the 2-position of the thiophene ring adds another layer of complexity to this molecule. Ester functionalities are commonly found in pharmaceuticals due to their stability and ability to participate in various chemical reactions. This feature makes Methyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylthiophene-2-carboxylate a versatile intermediate that can be further modified through ester hydrolysis or transesterification reactions, opening up numerous possibilities for drug development.

In the context of contemporary pharmaceutical research, there is a particular focus on developing treatments for chronic diseases and conditions characterized by complex pathophysiology. Thiophene derivatives have shown promise in addressing such challenges due to their ability to modulate multiple biological pathways simultaneously. The< strong> unique structural features of Methyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylthiophene-2-carboxylate position it as a promising candidate for further investigation in this area.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include thiolation reactions to introduce the propylthiophene moiety, followed by functional group manipulations such as hydroxymethylation and esterification. Advances in synthetic methodologies have enabled more efficient and sustainable approaches to constructing complex molecules like this one, reducing waste and improving atom economy.

The< strong> pharmacological potential of Methyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylthiophene-2-carboxylate has not been exhaustively explored yet, but preliminary studies suggest that it may exhibit interesting biological activities. For instance, its structural similarity to known bioactive compounds suggests that it could interact with receptors or enzymes involved in disease processes. Further research is needed to elucidate its mechanism of action and therapeutic potential.

In conclusion, Methyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylthiophene-2-carboxylate (CAS No. 2227864-33-5) is a structurally complex and versatile compound with significant pharmaceutical promise. Its unique combination of functional groups and stereochemical features makes it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for thiophene derivatives, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.